3-Iodo-2-(trifluoromethyl)benzonitrile

• IUPAC Name: 3-iodo-2-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C8H3F3IN/c9-8(10,11)7-5(4-13)2-1-3-6(7)12/h1-3H
• InChI Key: FRJIXLCEWGAOLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)I)C(F)(F)F)C#N
• Molecular Formula: C8H3F3IN
• Molecular Weight: 297.02 g/mol

Description

3-Iodo-2-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C8H3F3IN and its molecular weight is 297.02 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Selective Continuous Flow Iodination : A study described the iodination of a related compound, 4-fluoro-2-(trifluoromethyl)benzonitrile, using C–H lithiation and subsequent treatment with iodine under continuous flow conditions. This process produced 4-fluoro-3-iodo-2-(trifluoromethyl)benzonitrile, highlighting a method for regioselective iodination of trifluoromethyl benzonitriles (Dunn et al., 2018).

• Trifluoromethylation of Arenes : Another research focused on the catalytic trifluoromethylation of aromatic and heteroaromatic compounds using hypervalent iodine reagents. This study provides insights into reactions involving trifluoromethylated benzonitrile compounds (Mejía & Togni, 2012).

• Applications in Dye Sensitized Solar Cells : Research demonstrated the beneficial effects of benzonitrile as an electrolyte solvent in Dye Sensitized Solar Cells (DSSCs). This indicates potential applications of trifluoromethylated benzonitrile derivatives in solar energy technologies (Latini et al., 2014).

• Novel Androgen Receptor Antagonists : A study on 4-((1R,2R)-2-hydroxycyclohexyl)-2(trifluoromethyl)benzonitrile revealed its potential as a nonsteroidal androgen receptor antagonist for dermatological applications. This shows the relevance of trifluoromethylated benzonitrile compounds in pharmaceutical research (Li et al., 2008).

• High Voltage Lithium Ion Batteries : The use of 4-(Trifluoromethyl)-benzonitrile as an electrolyte additive in high voltage lithium ion batteries was investigated. This demonstrates the compound's significance in enhancing the performance and stability of lithium batteries (Huang et al., 2014).

• Catalysis in Organic Synthesis : Studies have shown the effectiveness of compounds like 2-(diphenylphosphino)benzonitrile in catalyzing reactions, such as the cyclotrimerization of trifluoromethyl group substituted internal alkynes. This underscores the role of trifluoromethylated benzonitrile derivatives in catalytic organic synthesis (Kawatsura et al., 2011).